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Introduction: The Mycobacterial Cell Wall - A
Fortress and a Prime Drug Target
The cell wall of Mycobacterium tuberculosis and related species is a remarkable and complex

structure, essential for the bacterium's survival, pathogenesis, and notorious resistance to

many antibiotics.[1][2] Unlike the simpler cell envelopes of many other bacteria, the

mycobacterial cell wall is a thick, waxy, and highly impermeable barrier.[2] This fortress-like

structure is a multi-layered assembly, primarily composed of three covalently linked

macromolecules: peptidoglycan (PG), arabinogalactan (AG), and mycolic acids (MA), forming

the mycolyl-arabinogalactan-peptidoglycan (mAGP) complex.[3] Interspersed within this

framework are a variety of other lipids and glycolipids that contribute to the wall's integrity and

its interaction with the host immune system.[2]

The essentiality of the cell wall makes its biosynthetic pathways a highly attractive target for

antitubercular drug development.[2][4] Indeed, some of the most effective anti-tuberculosis
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drugs, such as isoniazid and ethambutol, function by inhibiting key steps in mycolic acid and

arabinogalactan synthesis, respectively.[4] A deeper understanding of the intricate enzymatic

machinery and regulatory networks that govern the assembly of this vital structure is

paramount for the discovery of new drug targets and the development of novel therapeutic

strategies to combat multidrug-resistant tuberculosis.

This comprehensive guide provides detailed application notes and protocols for several state-

of-the-art techniques used to investigate mycobacterial cell wall biosynthesis. The

methodologies described herein are designed to provide researchers with the tools to probe

the genetic, biochemical, and structural aspects of this fundamental aspect of mycobacterial

physiology.

I. Visualizing Cell Wall Dynamics: Metabolic
Labeling with Chemical Probes
Metabolic labeling is a powerful approach to visualize the sites of new cell wall synthesis and

remodeling in living bacteria. This technique utilizes modified metabolic precursors that are

incorporated into the cell wall by the bacterium's own enzymatic machinery. These probes are

typically functionalized with a bioorthogonal handle (e.g., an azide or alkyne) for subsequent

fluorescent tagging via click chemistry, or they can be directly conjugated to a fluorophore.

A. Fluorescent D-Amino Acid Dipeptides (FDAAs) for
Peptidoglycan Labeling
Scientific Principle: Peptidoglycan is a key structural component of the bacterial cell wall, and

its synthesis is a dynamic process. Fluorescent D-amino acid dipeptides (FDAAs) are synthetic

probes that mimic the D-Ala-D-Ala terminus of the pentapeptide stem of lipid II, the

peptidoglycan precursor. These probes are incorporated into the peptidoglycan layer, providing

a fluorescent readout of active cell wall synthesis.

Causality Behind Experimental Choices: The use of dipeptides, rather than single D-amino

acids, is crucial for specifically tracking new synthesis, as they are primarily incorporated

through the cytoplasmic MurF ligase pathway into lipid-linked precursors. This provides a more

accurate representation of de novo peptidoglycan synthesis compared to single D-amino acid
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probes, which can also be incorporated by remodeling enzymes. The choice of fluorophore

allows for multicolor experiments to track temporal and spatial changes in cell wall synthesis.

Protocol: FDAA Labeling of Mycobacteria
Materials:

Mycobacterial culture (e.g., M. smegmatis, M. tuberculosis) in logarithmic growth phase.

Fluorescent D-amino acid dipeptide (FDAA) probe (e.g., HCC-amino-D-alanine-D-alanine or

other commercially available probes).

Phosphate-buffered saline (PBS).

Fixative (e.g., 4% paraformaldehyde in PBS).

Microscope slides and coverslips.

Fluorescence microscope.

Procedure:

Grow mycobacterial cultures to mid-log phase in appropriate liquid medium.

Add the FDAA probe to the culture at a final concentration of 0.5-2 mM.

Incubate the culture for a desired period to allow for probe incorporation. For rapidly growing

species like M. smegmatis, labeling can be as short as a few minutes. For M. tuberculosis,

longer incubation times (e.g., 30 minutes to several hours) may be necessary.

To stop the labeling, harvest the cells by centrifugation.

Wash the cells twice with PBS to remove unincorporated probe.

Resuspend the cells in PBS and fix with 4% paraformaldehyde for 20 minutes at room

temperature.

Wash the fixed cells twice with PBS.
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Resuspend the cells in a small volume of PBS and mount on a microscope slide for imaging.

Visualize the labeled cells using a fluorescence microscope with the appropriate filter set for

the chosen fluorophore.

B. Trehalose Analogs for Mycomembrane Labeling
Scientific Principle: Trehalose is a key disaccharide in mycobacteria and serves as the acceptor

for mycolic acids, forming trehalose monomycolate (TMM) and trehalose dimycolate (TDM),

which are essential components of the mycomembrane. Synthetic trehalose analogs bearing a

bioorthogonal handle or a fluorophore can be fed to mycobacteria and are incorporated into

these mycomembrane glycolipids by the antigen 85 complex.

Causality Behind Experimental Choices: This method specifically targets the mycomembrane,

the outer leaflet of the mycobacterial cell wall. Using trehalose analogs like 6-azido-6-deoxy-

trehalose (6-TreAz) followed by click chemistry, or a direct fluorescent analog like DMN-Tre,

allows for the visualization of mycomembrane dynamics and the enzymes involved in its

synthesis. DMN-Tre is particularly useful as it is fluorogenic, meaning it only becomes

fluorescent upon incorporation, reducing background noise and eliminating the need for wash

steps.[3]

Protocol: DMN-Tre Labeling of Mycobacteria[3]
Materials:

Mycobacterial culture in logarithmic growth phase.

DMN-Tre (4-N,N-dimethylamino-1,8-naphthalimide-trehalose).

Middlebrook 7H9 medium supplemented with OADC and Tween 80.

PBS.

Fixative (4% paraformaldehyde in PBS).

Microscope slides and coverslips.

Fluorescence microscope.
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Procedure:

Grow mycobacterial cultures in 7H9 medium to an OD600 of 0.4-0.6.

Add DMN-Tre to the culture at a final concentration of 75 µM.[3]

Incubate the culture at 37°C with shaking for 1 day.[3]

For intracellular labeling, infect macrophages with mycobacteria, then add DMN-Tre to the

infected cell culture at a concentration of 100 µM and incubate for 1 to 4 days.

Harvest the cells by centrifugation.

Wash the cells twice with PBS.

Fix the cells with 4% paraformaldehyde for 30 minutes.

Wash the fixed cells twice with PBS.

Mount the cells on a microscope slide and visualize using a fluorescence microscope.

II. Genetic Interrogation of Cell Wall Biosynthesis:
CRISPR Interference (CRISPRi)
CRISPR interference (CRISPRi) is a powerful genetic tool for the inducible silencing of specific

genes.[1][5][6][7][8][9] In this system, a catalytically inactive Cas9 (dCas9) protein is guided by

a small guide RNA (sgRNA) to a target gene's promoter or coding sequence, sterically blocking

transcription.[1][5][6][7][8][9] This allows for the conditional knockdown of essential genes,

which is invaluable for studying the function of genes involved in the essential process of cell

wall biosynthesis.

Causality Behind Experimental Choices: The choice of an anhydrotetracycline (ATc)-inducible

system provides tight control over the timing and level of gene silencing, which is critical when

studying essential genes where complete knockout would be lethal.[1][9] The dCas9 from

Streptococcus thermophilus (dCas9Sth1) has been shown to be particularly effective in

mycobacteria, achieving significant knockdown with minimal toxicity.[7] The level of knockdown

can be titrated by varying the concentration of ATc.[1]
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Protocol: CRISPRi-mediated Gene Silencing in M.
tuberculosis[1][5][6][9]
Materials:

M. tuberculosis strain to be manipulated.

CRISPRi vector system (integrating plasmid expressing ATc-inducible dCas9Sth1 and the

specific sgRNA).

Anhydrotetracycline (ATc).

Appropriate mycobacterial growth medium (e.g., 7H9) and agar plates.

Electroporator and cuvettes.

Reagents for RNA extraction and qRT-PCR.

Procedure:

sgRNA Design and Cloning:

Design a 20-nucleotide sgRNA sequence targeting the non-template strand of the 5' end

of the coding sequence or the promoter of the gene of interest.

Ensure the target sequence is followed by a suitable Protospacer Adjacent Motif (PAM) for

dCas9Sth1.

Synthesize and clone the sgRNA into the CRISPRi vector.

Transformation of M. tuberculosis:

Prepare electrocompetent M. tuberculosis cells.

Transform the CRISPRi plasmid into the cells via electroporation.

Select for transformants on appropriate antibiotic-containing agar plates.
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Induction of Gene Silencing:

Grow the M. tuberculosis CRISPRi strain in liquid medium to mid-log phase.

Induce gene silencing by adding ATc to the culture. A typical concentration is 200 ng/mL

for maximal knockdown, but this can be titrated to achieve partial silencing.[1]

Culture the cells for 24-48 hours post-induction.

Verification of Knockdown:

Harvest the cells and extract total RNA.

Perform quantitative reverse transcription PCR (qRT-PCR) to measure the transcript levels

of the target gene, comparing the ATc-induced culture to an uninduced control. Normalize

to a housekeeping gene.

Phenotypic Analysis:

Monitor the growth of the induced culture compared to the uninduced control by

measuring OD600.

Assess changes in cell morphology using microscopy.

Determine susceptibility to cell wall-targeting antibiotics.
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Gene Target sgRNA Design
ATc
Concentration

Knockdown
Efficiency

Reference

inhA

Targeting 5' end

of coding

sequence

200 ng/mL 80-90% [1]

dfrA

Targeting 5' end

of coding

sequence

200 ng/mL 80-90% [1]

wag31

Targeting 5' end

of coding

sequence

200 ng/mL 80-90% [1]

murT

sgRNA1

targeting non-

template strand

Not specified ~50-fold [5]

namH

sgRNA1

targeting non-

template strand

Not specified ~7-fold [5]

III. Biochemical Characterization: In Vitro Enzyme
Assays
In vitro assays using purified enzymes are fundamental for elucidating the specific function of

enzymes in a biosynthetic pathway, for characterizing their kinetic parameters, and for

screening for inhibitors.

A. One-Pot Assay for the Mur Pathway (Peptidoglycan
Precursor Synthesis)[10]
Scientific Principle: The Mur ligases (MurC, MurD, MurE, and MurF) are a family of enzymes

that sequentially add amino acids to UDP-N-acetylmuramic acid to form the pentapeptide stem

of the peptidoglycan precursor. A "one-pot" assay reconstitutes the entire cytoplasmic pathway

from MurA to MurF, allowing for the screening of inhibitors that may target any of these

enzymes.
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Causality Behind Experimental Choices: This coupled-enzyme assay format is highly efficient

for high-throughput screening as it eliminates the need to synthesize and purify intermediate

substrates. The release of inorganic phosphate (Pi) from ATP hydrolysis at each ligase step

can be measured colorimetrically, providing a readout for the overall pathway activity.

Protocol: MurA-F One-Pot Assay[10]
Materials:

Purified recombinant MurA, MurB, MurC, MurD, MurE, and MurF enzymes from M.

tuberculosis.

UDP-N-acetylglucosamine (UDP-GlcNAc).

Phosphoenolpyruvate (PEP).

NADPH.

ATP.

L-Alanine, D-Glutamate, meso-Diaminopimelic acid, D-Alanine-D-Alanine.

MgCl2, KCl.

Reaction buffer.

Malachite green-based phosphate detection reagent.

Procedure:

MurA Reaction: In a microplate well, combine reaction buffer, UDP-GlcNAc, PEP, and MurA.

Incubate at 37°C.

MurB Reaction: To the MurA reaction mixture, add KCl, NADPH, and MurB. Monitor NADPH

oxidation at 340 nm to confirm MurB activity.

Mur Ligase Reactions (Coupled):

To the completed MurB reaction, add MgCl2, ATP, L-Alanine, and MurC.
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Sequentially add D-Glutamate and MurD, then meso-Diaminopimelic acid and MurE, and

finally D-Alanine-D-Alanine and MurF, with incubation steps in between.

Phosphate Detection: At the end of the final incubation, stop the reaction and measure the

total inorganic phosphate released using a malachite green-based assay.

Inhibitor Screening: To screen for inhibitors, add test compounds to the reaction mixture

before initiating the ligase reactions and measure the reduction in phosphate release.

B. Scintillation Proximity Assay for KasA and KasB
(Mycolic Acid Synthesis)[6]
Scientific Principle: KasA and KasB are essential β-ketoacyl-ACP synthases involved in the

elongation of fatty acids for mycolic acid biosynthesis. A scintillation proximity assay (SPA)

provides a sensitive method to measure their activity. In this assay, a radiolabeled substrate is

incorporated into a product that binds to SPA beads, bringing the radiolabel in close proximity

to the scintillant in the beads and generating a light signal.

Causality Behind Experimental Choices: SPA is a homogeneous assay format that does not

require separation of product from substrate, making it suitable for high-throughput screening.

It is highly sensitive, allowing for the use of low enzyme concentrations.[6]

Protocol: KasA/KasB Scintillation Proximity Assay[6]
Materials:

Purified recombinant KasA or KasB, and AcpM.

Radiolabeled malonyl-CoA (e.g., [14C]malonyl-CoA).

Acyl-AcpM substrate.

SPA beads (e.g., streptavidin-coated).

Biotinylated acyl carrier protein (ACP).

Reaction buffer.
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Scintillation counter.

Procedure:

Prepare the acyl-AcpM substrate.

In a microplate, combine the enzyme (KasA or KasB), acyl-AcpM, and [14C]malonyl-CoA in

reaction buffer.

Incubate at 37°C to allow for the condensation reaction to occur, which elongates the acyl

chain and incorporates the radiolabel.

Stop the reaction and add streptavidin-coated SPA beads. The biotinylated AcpM will bind to

the beads.

Incubate to allow for binding.

Measure the signal using a scintillation counter.

For inhibitor screening, pre-incubate the enzyme with test compounds before adding the

substrates.

IV. High-Resolution Imaging of the Cell Wall
Architecture
Advanced imaging techniques are crucial for visualizing the intricate architecture of the

mycobacterial cell wall at high resolution.

A. Stimulated Emission Depletion (STED) Microscopy
Scientific Principle: STED microscopy is a super-resolution technique that overcomes the

diffraction limit of light microscopy, enabling visualization of subcellular structures with

nanoscale resolution.[11][12][13][14][15] It uses a second, donut-shaped laser beam to de-

excite fluorophores at the periphery of the excitation spot, effectively narrowing the point-

spread function.
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Causality Behind Experimental Choices: STED is particularly well-suited for imaging the

mycobacterial cell wall due to its ability to resolve the spatial organization of labeled

components, such as lipoarabinomannan (LAM) or metabolically incorporated fluorescent

probes, with a resolution of ~30-50 nm.[11][15] Careful sample preparation, including the

choice of fluorophores with high photostability (e.g., ATTO dyes), is critical for achieving high-

quality STED images.[12]

Protocol: Sample Preparation for STED Imaging of
Mycobacteria[11][12][13][14][15]
Materials:

Labeled mycobacterial cells (e.g., immunolabeled for LAM or metabolically labeled with

FDAAs).

High-precision glass coverslips (#1.5H, 170 µm thickness).[14]

Mounting medium with a refractive index matched to the immersion oil (e.g., ProLong Gold).

STED microscope with appropriate lasers.

Procedure:

Grow and label mycobacterial cells as described in previous sections.

Adhere the cells to a high-precision coverslip.

Fix the cells as required for the labeling method.

Carefully mount the coverslip onto a microscope slide using an appropriate mounting

medium.

Seal the edges of the coverslip with nail polish to prevent drying.

Image the sample using a STED microscope. Acquire a conventional confocal image first,

then switch to STED mode for super-resolution imaging.[11][12] Use appropriate excitation

and depletion lasers for the chosen fluorophores.
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B. Cryo-Electron Tomography (Cryo-ET)
Scientific Principle: Cryo-ET allows for the three-dimensional visualization of cells in a near-

native, frozen-hydrated state. Cells are rapidly frozen, preserving their ultrastructure without the

artifacts associated with chemical fixation and dehydration. A series of 2D images are taken as

the sample is tilted, and these images are then computationally reconstructed into a 3D

tomogram.

Causality Behind Experimental Choices: Cryo-ET is the gold standard for visualizing the native

architecture of the mycobacterial cell envelope. It has been instrumental in revealing the bilayer

structure of the mycomembrane. The plunge-freezing method ensures that the cellular

structures are preserved in a vitrified, ice-free state.

Protocol: Cryo-ET of the Mycobacterial Cell Envelope[7]
Materials:

Mycobacterial culture in mid-logarithmic phase.

EM grids.

Plunge-freezer.

Cryo-transmission electron microscope equipped with a tilting stage and a direct electron

detector.

Tomography software for data acquisition and reconstruction.

Procedure:

Apply a small droplet of the mycobacterial culture to an EM grid.

Blot the grid to create a thin film of the cell suspension.

Immediately plunge-freeze the grid in liquid ethane.

Transfer the frozen grid to a cryo-transmission electron microscope.
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Acquire a tilt series of images, typically from -60° to +60° with 1-2° increments, under low-

dose conditions to minimize radiation damage.

Process the images and reconstruct the 3D tomogram using specialized software.

V. Visualizing Biosynthetic Pathways and
Experimental Workflows
A. Biosynthetic Pathways
Peptidoglycan Precursor Biosynthesis
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Conclusion
The study of mycobacterial cell wall biosynthesis is a vibrant and critical area of research with

profound implications for the development of new anti-tuberculosis therapies. The multifaceted

approaches detailed in this guide, from high-resolution imaging to precise genetic manipulation

and biochemical analysis, provide a robust toolkit for dissecting this complex biological

process. By elucidating the fundamental mechanisms of cell wall assembly and identifying the

vulnerabilities within these pathways, the scientific community can continue to make significant

strides towards the ultimate goal of eradicating tuberculosis.

References
Marques, M., et al. (2023). CRISPRi-mediated characterization of novel anti-tuberculosis

targets: Mycobacterial peptidoglycan modifications promote beta-lactam resistance and

intracellular survival. Frontiers in Microbiology. Available at: [Link]

Singh, A. K., et al. (2016). Investigating essential gene function in Mycobacterium

tuberculosis using an efficient CRISPR interference system. Nucleic Acids Research, 44(18),

e142. Available at: [Link]

Schaeffer, M. L., et al. (2001). Development of a scintillation proximity assay for the

Mycobacterium tuberculosis KasA and KasB enzymes involved in mycolic acid biosynthesis.

Analytical Biochemistry, 298(1), 106-113. Available at: [Link]

Zuber, B., et al. (2008). Disclosure of the mycobacterial outer membrane: Cryo-electron

tomography and vitreous sections reveal the lipid bilayer structure. Proceedings of the

National Academy of Sciences, 105(10), 3979-3984. Available at: [Link]

Choudhary, E., et al. (2015). Gene silencing by CRISPR interference in mycobacteria.

Nature Communications, 6, 6267. Available at: [Link]

Kumar, P., et al. (2016). Development of a one-pot assay for screening and identification of

Mur pathway inhibitors in Mycobacterium tuberculosis. Scientific Reports, 6, 35134. Available

at: [Link]

Rock, J. M., et al. (2017). Programmable transcriptional repression in mycobacteria using an

orthogonal CRISPR interference platform. Nature Microbiology, 2, 16274. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 19 / 22 Tech Support

https://www.frontiersin.org/articles/10.3389/fmicb.2023.1118671/full
https://academic.oup.com/nar/article/44/18/e142/2411226
https://pubmed.ncbi.nlm.nih.gov/11673873/
https://www.pnas.org/doi/10.1073/pnas.0710668105
https://www.genscript.com/citation/gene-silencing-by-crispr-interference-in-mycobacteria.html
https://www.researchgate.net/publication/309413217_Development_of_a_one-pot_assay_for_screening_and_identification_of_Mur_pathway_inhibitors_in_Mycobacterium_tuberculosis
https://dash.harvard.edu/handle/1/30954731
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14917040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stephan, A., et al. (2020). Super-Resolution Microscopy Reveals a Direct Interaction of

Intracellular Mycobacterium tuberculosis with the Antimicrobial Peptide LL-37. International

Journal of Molecular Sciences, 21(18), 6741. Available at: [Link]

Vilchèze, C., et al. (2020). Mycobacterial Cell Wall: A Source of Successful Targets for Old

and New Drugs. Pharmaceuticals, 13(4), 59. Available at: [Link]

Tereshchenko, M., et al. (2023). Machine Learning Prediction of Mycobacterial Cell Wall

Permeability of Drugs and Drug-like Compounds. International Journal of Molecular

Sciences, 24(2), 1146. Available at: [Link]

Chauhan, M., et al. (2024). Targeting the Heart of Mycobacterium: Advances in Anti-

Tubercular Agents Disrupting Cell Wall Biosynthesis. International Journal of Molecular

Sciences, 26(2), 346. Available at: [Link]

Kamaruzzaman, N. F., et al. (2020). DMN-Tre Labeling for Detection and High-Content

Screening of Compounds against Intracellular Mycobacteria. ACS Omega, 5(7), 3349-3358.

Available at: [Link]

Emonet, A., et al. (2022). Fluorescent d-Amino Acids for Super-resolution Microscopy of the

Bacterial Cell Wall. CHIMIA International Journal for Chemistry, 76(7), 633-637. Available at:

[Link]

Royal Society of Chemistry. (2014). Protocol for enzyme assays. Available at: [Link]

Wurm, C. A., et al. (2010). Sample Preparation for STED Microscopy. In: Papkovsky, D.B.

(eds) Live Cell Imaging. Methods in Molecular Biology, vol 591. Humana Press. Available at:

[Link]

Al-Mawsawi, L. Q., et al. (2022). Mycobacterium tuberculosis KasA as a drug target:

Structure-based inhibitor design. Frontiers in Chemistry, 10, 966275. Available at: [Link]

Abberior Instruments. (2022). Sample Preparation & Labelling for STED Microscopy.

Available at: [Link]

Al-Mawsawi, L. Q., et al. (2022). Mycobacterium tuberculosis KasA as a drug target:

Structure-based inhibitor design. Frontiers in Chemistry, 10, 966275. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 20 / 22 Tech Support

https://www.mdpi.com/1422-0067/21/18/6741
https://www.mdpi.com/1424-8247/13/4/59
https://www.mdpi.com/1422-0067/24/2/1146
https://www.mdpi.com/1422-0067/26/2/346
https://pubs.acs.org/doi/10.1021/acsomega.9b04173
https://infoscience.epfl.ch/record/299696
https://www.rsc.org/suppdata/ib/c4ib00021c/c4ib00021c.pdf
https://research.yale.edu/bioimaging/sites/default/files/files/Sample%20Preparation%20for%20STED%20Microscopy.pdf
https://www.frontiersin.org/articles/10.3389/fchem.2022.966275/full
https://abberior-instruments.com/wp-content/uploads/Abberior-Instruments-Sample-Preparation-Guide-STED.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9476562/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14917040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bhatt, A., et al. (2007). Conditional Depletion of KasA, a Key Enzyme of Mycolic Acid

Biosynthesis, Leads to Mycobacterial Cell Lysis. Journal of Bacteriology, 189(22), 8201-

8208. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. academic.oup.com [academic.oup.com]

2. researchgate.net [researchgate.net]

3. Detailed Structural and Quantitative Analysis Reveals the Spatial Organization of the Cell
Walls of in Vivo Grown Mycobacterium leprae and in Vitro Grown Mycobacterium
tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

4. Targeting the Heart of Mycobacterium: Advances in Anti-Tubercular Agents Disrupting Cell
Wall Biosynthesis | MDPI [mdpi.com]

5. Frontiers | CRISPRi-mediated characterization of novel anti-tuberculosis targets:
Mycobacterial peptidoglycan modifications promote beta-lactam resistance and intracellular
survival [frontiersin.org]

6. Development of a scintillation proximity assay for the Mycobacterium tuberculosis KasA
and KasB enzymes involved in mycolic acid biosynthesis - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. arep.med.harvard.edu [arep.med.harvard.edu]

8. researchgate.net [researchgate.net]

9. scispace.com [scispace.com]

10. Mycobacterial Cell Wall Synthesis Inhibitors Cause Lethal ATP Burst - PMC
[pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Super-Resolution Microscopy Reveals a Direct Interaction of Intracellular Mycobacterium
tuberculosis with the Antimicrobial Peptide LL-37 - PMC [pmc.ncbi.nlm.nih.gov]

13. research.yale.edu [research.yale.edu]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 21 / 22 Tech Support

https://journals.asm.org/doi/10.1128/jb.01026-07
https://www.benchchem.com/product/b14917040?utm_src=pdf-custom-synthesis#bc-rfq
https://academic.oup.com/nar/article/44/18/e143/2468349
https://www.researchgate.net/publication/340241060_Mycobacterial_Cell_Wall_A_Source_of_Successful_Targets_for_Old_and_New_Drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3123084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3123084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3123084/
https://www.mdpi.com/1424-8247/18/1/70
https://www.mdpi.com/1424-8247/18/1/70
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1089911/full
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1089911/full
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2023.1089911/full
https://pubmed.ncbi.nlm.nih.gov/15525558/
https://pubmed.ncbi.nlm.nih.gov/15525558/
https://pubmed.ncbi.nlm.nih.gov/15525558/
https://arep.med.harvard.edu/pdf/Rock_Fortune_2017.pdf
https://www.researchgate.net/figure/Determinants-of-CRISPRi-efficiency-in-mycobacteria-a-Arrangement-of-mycobacterial_fig6_272841250
https://scispace.com/pdf/programmable-transcriptional-repression-in-mycobacteria-3pe2jmguwr.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6104191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6104191/
https://www.researchgate.net/figure/Comparison-of-Confocal-and-Stimulated-Emission-Depletion-STED-Microscopy-A-Schematic_fig1_344302817
https://pmc.ncbi.nlm.nih.gov/articles/PMC7555347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7555347/
https://research.yale.edu/sites/default/files/2024-09/sted-sample-prep-chapter_245933_284_5183_v1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14917040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. mn.uio.no [mn.uio.no]

15. imperial.ac.uk [imperial.ac.uk]

To cite this document: BenchChem. [Application Notes and Protocols for Studying
Mycobacterial Cell Wall Biosynthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14917040/docs#application-notes-and-protocols-for-
studying-mycobacterial-cell-wall-biosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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